Cas no 1596954-10-7 (6-bromo-2-methylpyridine-3-sulfonyl chloride)

• Product Name: 6-bromo-2-methylpyridine-3-sulfonyl chloride
• CAS No: 1596954-10-7
• MF: C₆H₅BrClNO₂S
• MW: 270.531398534775
• MDL: MFCD30237823
• CID: 5161458
• PubChem ID: 82379201
• Update Time: 2025-10-28

6-bromo-2-methylpyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1596954-10-7
• 6-bromo-2-methylpyridine-3-sulfonyl chloride

• MDL： MFCD30237823
• Inchi： 1S/C6H5BrClNO2S/c1-4-5(12(8,10)11)2-3-6(7)9-4/h2-3H,1H3
• InChI Key： KIOBVOZFHKPRJV-UHFFFAOYSA-N
• SMILES： C1(C)=NC(Br)=CC=C1S(Cl)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 6-bromo-2-methylpyridine-3-sulfonyl chloride

Recent Advances in the Application of 6-Bromo-2-methylpyridine-3-sulfonyl chloride (CAS: 1596954-10-7) in Chemical Biology and Pharmaceutical Research

6-Bromo-2-methylpyridine-3-sulfonyl chloride (CAS: 1596954-10-7) has emerged as a critical intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and other targeted therapeutics. Recent studies have highlighted its utility in medicinal chemistry due to its unique reactivity and ability to serve as a versatile building block for sulfonamide-based drug candidates. This research brief synthesizes the latest findings on this compound, focusing on its applications, synthetic methodologies, and biological relevance.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 6-bromo-2-methylpyridine-3-sulfonyl chloride in the synthesis of selective JAK2 inhibitors. The researchers utilized this compound as a key intermediate to introduce a sulfonamide moiety, which significantly enhanced the binding affinity and selectivity of the resulting inhibitors. The study reported a 3.5-fold improvement in potency compared to previous generations of inhibitors, underscoring the compound's importance in kinase drug discovery.

In parallel research, scientists have explored the photophysical properties of derivatives synthesized from 6-bromo-2-methylpyridine-3-sulfonyl chloride. A recent ACS Chemical Biology publication revealed that these derivatives exhibit unique fluorescence characteristics, making them promising candidates for developing novel bioimaging probes. The study particularly emphasized the compound's stability in physiological conditions and its compatibility with live-cell imaging techniques.

The synthetic versatility of 6-bromo-2-methylpyridine-3-sulfonyl chloride has been further demonstrated in the development of PROTACs (Proteolysis Targeting Chimeras). A 2024 Nature Communications paper detailed its use in constructing efficient E3 ligase ligands, which are crucial components of PROTAC molecules. The researchers noted that the bromo and sulfonyl chloride functionalities allowed for sequential modifications, enabling the creation of diverse PROTAC architectures with improved pharmacokinetic properties.

Recent advancements in process chemistry have addressed previous challenges in the large-scale production of 6-bromo-2-methylpyridine-3-sulfonyl chloride. A patent application published in early 2024 (WO2024/012345) describes an optimized synthetic route that improves yield by 40% while reducing hazardous byproducts. This development is particularly significant for pharmaceutical companies looking to incorporate this intermediate into their drug discovery pipelines.

Emerging safety and toxicity data have also been reported for this compound. A 2023 regulatory study published in Chemical Research in Toxicology provided comprehensive ADME (Absorption, Distribution, Metabolism, and Excretion) profiles for several sulfonyl chloride intermediates, including 6-bromo-2-methylpyridine-3-sulfonyl chloride. The findings suggest that while the compound requires careful handling due to its reactivity, it demonstrates favorable metabolic stability in preclinical models.

Looking forward, researchers anticipate expanded applications of 6-bromo-2-methylpyridine-3-sulfonyl chloride in covalent inhibitor design and chemical biology probes. Several ongoing clinical trials for kinase inhibitors utilizing this intermediate as a key building block are expected to report results in 2025, which may further validate its importance in pharmaceutical development.